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Compound of Interest

Compound Name: FR900359

Cat. No.: B15615686 Get Quote

Technical Support Center: FR900359
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term stability and handling of FR900359 in DMSO.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid form of FR900359 for long-term use?

A: For long-term stability, FR900359 supplied as a crystalline solid should be stored at -20°C.

[1] Under these conditions, the compound is stable for at least two years.[1]

Q2: What is the recommended storage condition for FR900359 stock solutions in DMSO?

A: For long-term storage of stock solutions (months), it is recommended to store them at -20°C.

[2] For short-term storage (days to weeks), 0-4°C is acceptable.[2] However, some suppliers

advise against long-term storage of solutions and recommend using them promptly after

preparation.[3]

Q3: Is there any quantitative data on the stability of FR900359 in DMSO at -20°C?

A: While specific quantitative data for the long-term stability of FR900359 in 100% DMSO at

-20°C is not readily available in published literature, the general consensus from suppliers is

that stock solutions can be stored for months at this temperature.[2] One report indicated that a
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1 mM DMSO stock stored at 4°C showed no notable loss of activity over extended periods,

suggesting good stability at lower temperatures as well.[4]

Q4: Can I subject my FR900359 DMSO stock solution to multiple freeze-thaw cycles?

A: While not explicitly detailed in the provided literature, it is general best practice to aliquot

stock solutions into single-use volumes to avoid repeated freeze-thaw cycles. This minimizes

the potential for degradation and the introduction of contaminants.
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Issue Possible Cause Recommended Solution

Loss of compound activity in

my experiment.

Degradation of FR900359 due

to improper storage.

Ensure that the solid

compound and DMSO stock

solutions are stored at the

recommended temperature of

-20°C for long-term storage.[1]

[2] Prepare fresh stock

solutions if degradation is

suspected.

Repeated freeze-thaw cycles

of the stock solution.

Aliquot the stock solution into

smaller, single-use vials to

minimize freeze-thaw cycles.

Inconsistent experimental

results.

Inaccurate concentration of the

stock solution due to solvent

evaporation.

Ensure vials are sealed tightly.

Use parafilm to secure the cap

during storage.

Non-homogeneity of the stock

solution after thawing.

Before use, ensure the

solution is completely thawed

and vortex gently to ensure a

homogeneous mixture.

Precipitate observed in the

stock solution after thawing.

The compound may have

come out of solution.

Warm the solution to room

temperature and vortex to

redissolve the compound. If

the precipitate persists,

sonication may be carefully

applied.

Data on FR900359 Stability
The following table summarizes the available information on the stability of FR900359.
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Form Solvent
Storage

Temperature
Reported Stability

Crystalline Solid N/A -20°C ≥ 2 years[1]

Stock Solution DMSO -20°C Long term (months)[2]

Stock Solution DMSO 0 - 4°C
Short term (days to

weeks)[2]

Stock Solution Acetonitrile -20°C
Long term (months to

years)[2]

Experimental Protocols
Protocol for Assessing the Long-Term Stability of FR900359 in DMSO

This protocol outlines a general method to determine the stability of FR900359 in DMSO over

time at -20°C.

Preparation of Stock Solution:

Accurately weigh a sample of solid FR900359.

Dissolve the compound in anhydrous DMSO to a final concentration of 1 mM.

Purge the vial with an inert gas (e.g., argon or nitrogen) before sealing to minimize

oxidation.[1]

Aliquoting and Storage:

Dispense the stock solution into multiple, small-volume, amber glass vials for single use at

each time point.

Store the aliquots at -20°C in the dark.

Sample Analysis:

At designated time points (e.g., 0, 1, 3, 6, 12, and 24 months), retrieve one aliquot.
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Allow the aliquot to thaw completely at room temperature.

Analyze the concentration and purity of FR900359 using a validated analytical method

such as High-Performance Liquid Chromatography coupled with Mass Spectrometry

(HPLC-MS).

The HPLC-MS method should be capable of separating the parent compound from any

potential degradants or isomers.[5]

Data Analysis:

Quantify the peak area of FR900359 at each time point.

Calculate the percentage of FR900359 remaining relative to the initial time point (T=0).

Plot the percentage of FR900359 remaining against time to determine the degradation

kinetics.

Visualizations
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Preparation

Storage

Analysis at Time Points (T=0, 1, 3... months)

Data Interpretation

Prepare 1 mM FR900359
in DMSO

Aliquot into single-use vials

Store aliquots at -20°C

Thaw one aliquot

Analyze by HPLC-MS

Quantify FR900359 peak area

Calculate % remaining vs T=0

Plot stability over time

Click to download full resolution via product page

Caption: Workflow for assessing FR900359 stability in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

